Cas no 1261235-40-8 ((R)-tert-Butyl 3-(5-bromothiophene-2-sulfonamido)pyrrolidine-1-carboxylate)

• Product Name: (R)-tert-Butyl 3-(5-bromothiophene-2-sulfonamido)pyrrolidine-1-carboxylate
• CAS No: 1261235-40-8
• MF: C₁₃H₁₉BrN₂O₄S₂
• MW: 411.334960222244
• CID: 2090897
• PubChem ID: 66519843
• Update Time: 2025-11-02

(R)-tert-Butyl 3-(5-bromothiophene-2-sulfonamido)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 3-(5-bromothiophene-2-sulfonamido)pyrrolidine-1-carboxylate
• (R)-tert-Butyl3-(5-bromothiophene-2-sulfonamido)pyrrolidine-1-carboxylate
• AKOS015940110
• 1261235-40-8
• C13H19BrN2O4S2
• DB-247382
• (R)-3-(5-Bromo-thiophene-2-sulfonylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester
• tert-butyl (3R)-3-[(5-bromothiophen-2-yl)sulfonylamino]pyrrolidine-1-carboxylate

• MDL： MFCD18380311
• Inchi： 1S/C13H19BrN2O4S2/c1-13(2,3)20-12(17)16-7-6-9(8-16)15-22(18,19)11-5-4-10(14)21-11/h4-5,9,15H,6-8H2,1-3H3/t9-/m1/s1
• InChI Key： BHRXVLNIBDVDDS-SECBINFHSA-N
• SMILES： BrC1=CC=C(S1)S(N[C@H]1CN(C(=O)OC(C)(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 409.99696g/mol
• Monoisotopic Mass: 409.99696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 112Ų

Additional information on (R)-tert-Butyl 3-(5-bromothiophene-2-sulfonamido)pyrrolidine-1-carboxylate

Comprehensive Guide to (R)-tert-Butyl 3-(5-bromothiophene-2-sulfonamido)pyrrolidine-1-carboxylate (CAS No. 1261235-40-8)

(R)-tert-Butyl 3-(5-bromothiophene-2-sulfonamido)pyrrolidine-1-carboxylate (CAS No. 1261235-40-8) is a specialized chiral compound widely used in pharmaceutical research and organic synthesis. This compound belongs to the class of sulfonamide derivatives and features a pyrrolidine backbone, making it a valuable intermediate for drug discovery and development. Its unique structural properties, including the tert-butyl protecting group and the bromothiophene moiety, enhance its reactivity and selectivity in various chemical transformations.

The CAS number 1261235-40-8 is critical for identifying this compound in scientific literature and commercial databases. Researchers often search for (R)-tert-Butyl 3-(5-bromothiophene-2-sulfonamido)pyrrolidine-1-carboxylate suppliers or CAS 1261235-40-8 applications to explore its potential in medicinal chemistry. The compound's chiral center at the pyrrolidine ring makes it particularly useful in asymmetric synthesis, a hot topic in modern organic chemistry due to the growing demand for enantiomerically pure pharmaceuticals.

One of the most searched questions related to this compound is: "What are the uses of (R)-tert-Butyl 3-(5-bromothiophene-2-sulfonamido)pyrrolidine-1-carboxylate?" This molecule serves as a key intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. Its bromothiophene group allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex drug-like scaffolds.

Another trending topic in chemical research is the application of sulfonamide derivatives in targeted therapies. The sulfonamido group in CAS 1261235-40-8 is known for its ability to interact with biological targets, making it a valuable fragment in drug design. Researchers are increasingly interested in how this compound can be utilized in protease inhibitors or kinase inhibitors, which are central to treating diseases like cancer and viral infections.

From a synthetic perspective, the tert-butyl group in (R)-tert-Butyl 3-(5-bromothiophene-2-sulfonamido)pyrrolidine-1-carboxylate provides stability and ease of deprotection, which is advantageous in multi-step synthesis. This feature is frequently discussed in forums and research papers, especially when optimizing reaction conditions for high-yield production. The compound’s compatibility with Grignard reagents and organolithium compounds further broadens its utility in creating diverse molecular architectures.

In the context of green chemistry, there is a rising interest in sustainable methods for synthesizing intermediates like CAS 1261235-40-8. Scientists are exploring catalytic processes and solvent-free reactions to minimize environmental impact while maintaining efficiency. This aligns with the broader industry trend toward eco-friendly pharmaceutical manufacturing, a subject gaining traction in academic and industrial circles.

For those sourcing this compound, it’s essential to verify the purity and enantiomeric excess of (R)-tert-Butyl 3-(5-bromothiophene-2-sulfonamido)pyrrolidine-1-carboxylate, as these parameters significantly influence its performance in downstream applications. Analytical techniques such as HPLC and chiral chromatography are commonly employed to ensure quality control, a topic frequently queried by quality assurance professionals.

In summary, (R)-tert-Butyl 3-(5-bromothiophene-2-sulfonamido)pyrrolidine-1-carboxylate (CAS No. 1261235-40-8) is a versatile and highly functionalized building block in organic and medicinal chemistry. Its relevance in asymmetric synthesis, drug discovery, and green chemistry underscores its importance in contemporary research. As the demand for chiral intermediates grows, this compound will likely remain a focal point for innovation in synthetic methodologies and therapeutic development.